Cas no 182247-45-6 ((S)-3-Benzyl-4-methoxy-4-oxobutanoic acid)

• Product Name: (S)-3-Benzyl-4-methoxy-4-oxobutanoic acid
• CAS No: 182247-45-6
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 92212
• PubChem ID: 7006556
• Update Time: 2025-09-20

(S)-3-Benzyl-4-methoxy-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-Benzyl-4-methoxy-4-oxobutanoic acid
• (S)-(-)-3-Methoxycarbonyl-4-phenylbutyric acid
• (S)-(-)-2-Benzylsuccinic acid 1-methyl ester
• (1S,3S,5S)-2-AZABICYCLO[3.1.0]HEXANE-3-CARBOXAMIDE 2,2,2-TRIFLUOROACETATE
• (S)-2-BENZYLSUCCINIC ACID-1-METHYL ESTER
• (S)-(-)-2-Benzylsuccinic Acid 1-Methyl
• (S)-3-METHOXYCARBONYL-4-PHENYLBUTYRIC ACID
• (3S)-3-benzyl -4-methoxy-4-oxobutanoic acid
• (3R)-3-benzyl -4-methoxy-4-oxobutanoic acid
• (S)-2-Benzylsuccinic acid-1-methyl ester, 98% ee
• (S)-(-)-2-Benzylsuccinic acid 1-methyl ester, ee +%
• (S)-(-)-2-BENZYLSUCCINIC ACID 1-METHYL ESTER , EE 98%
• CS-0448840
• A812670
• DS-3126
• (3S)-3-benzyl-4-methoxy-4-oxobutanoic acid
• Butanedioic acid, 2-(phenylmethyl)-, 1-methyl ester, (2S)-
• BUNMUVFKMIOEQU-JTQLQIEISA-N
• AKOS022189956
• SCHEMBL901408
• 182247-45-6

• MDL： MFCD01311761
• Inchi： 1S/C12H14O4/c1-16-12(15)10(8-11(13)14)7-9-5-3-2-4-6-9/h2-6,10H,7-8H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： BUNMUVFKMIOEQU-JTQLQIEISA-N
• SMILES： O(C)C([C@H](CC(=O)O)CC1C=CC=CC=1)=O
• BRN： 7638790

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Colorless or yellow liquid
• Density: 1.1995 (rough estimate)
• Boiling Point: 323.41°C (rough estimate)
• Refractive Index: 1.5130 (estimate)
• PSA: 63.60000
• LogP: 1.49300
• Solubility: Unable or difficult to mix

(S)-3-Benzyl-4-methoxy-4-oxobutanoic acid Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters